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Sanshodiol belongs to the class of organic compounds known as 7, 9'-epoxylignans. These are lignans that contain the 7, 9'-epoxylignan skeleton, which consists of a tetrahydrofuran that carries a phenyl group, a methyl group, and a benzyl group at the 2-, 3-, 4-position, respectively. Sanshodiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, sanshodiol is primarily located in the cytoplasm. Outside of the human body, sanshodiol can be found in herbs and spices. This makes sanshodiol a potential biomarker for the consumption of this food product.